![molecular formula C25H24N4O5S2 B11632543 2-[(1,3-benzodioxol-5-ylmethyl)amino]-3-{(Z)-[3-(3-methoxypropyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-7-methyl-4H-pyrido[1,2-a]pyrimidin-4-one](/img/structure/B11632543.png)
2-[(1,3-benzodioxol-5-ylmethyl)amino]-3-{(Z)-[3-(3-methoxypropyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-7-methyl-4H-pyrido[1,2-a]pyrimidin-4-one
Overview
Description
This compound is a mouthful, but its structure reveals its complexity. Let’s break it down:
Chemical Formula: CHNOS
IUPAC Name: 2-[(1,3-benzodioxol-5-ylmethyl)amino]-3-{(Z)-[3-(3-methoxypropyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-7-methyl-4H-pyrido[1,2-a]pyrimidin-4-one
This compound combines elements from various chemical families: pyrimidines, thiazolidines, and benzodioxoles. Its intricate structure suggests potential biological activity.
Preparation Methods
Synthetic Routes::
Condensation Reaction: The benzodioxole moiety can be synthesized via a condensation reaction between 1,3-benzodioxole and an amine.
Thiazolidine Formation: The thiazolidine ring is formed by reacting the amine group with a thiol (e.g., 3-(3-methoxypropyl)-4-oxo-2-thioxo-1,3-thiazolidine).
Pyrimidine Ring Closure: The pyrimidine ring is constructed using appropriate precursors.
Industrial Production:: Industrial-scale synthesis typically involves multistep processes, carefully optimizing yields and purity.
Chemical Reactions Analysis
Oxidation: The thiazolidine sulfur can undergo oxidation to form a sulfoxide or sulfone.
Reduction: Reduction of the pyrimidine ring may yield a dihydropyrimidine derivative.
Substitution: The benzodioxole ring can undergo nucleophilic substitution reactions.
Common Reagents: Thionyl chloride, hydrazine, and various metal catalysts.
Major Products: Diverse derivatives based on the specific reaction conditions.
Scientific Research Applications
Medicine: Investigated as a potential antiviral or anticancer agent due to its unique structure.
Chemical Biology: Used as a probe to study cellular processes.
Mechanism of Action
The compound likely interacts with specific protein targets, affecting cellular pathways. Further research is needed to elucidate its precise mechanism.
Comparison with Similar Compounds
Similar Compounds: Analogous pyrimidine derivatives, such as 4H-pyrido[1,2-a]pyrimidin-4-ones.
Uniqueness: The combination of benzodioxole, thiazolidine, and pyrimidine motifs sets it apart.
Properties
Molecular Formula |
C25H24N4O5S2 |
|---|---|
Molecular Weight |
524.6 g/mol |
IUPAC Name |
(5Z)-5-[[2-(1,3-benzodioxol-5-ylmethylamino)-7-methyl-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-3-(3-methoxypropyl)-2-sulfanylidene-1,3-thiazolidin-4-one |
InChI |
InChI=1S/C25H24N4O5S2/c1-15-4-7-21-27-22(26-12-16-5-6-18-19(10-16)34-14-33-18)17(23(30)29(21)13-15)11-20-24(31)28(25(35)36-20)8-3-9-32-2/h4-7,10-11,13,26H,3,8-9,12,14H2,1-2H3/b20-11- |
InChI Key |
VMLVQMQPMZXNEV-JAIQZWGSSA-N |
Isomeric SMILES |
CC1=CN2C(=NC(=C(C2=O)/C=C\3/C(=O)N(C(=S)S3)CCCOC)NCC4=CC5=C(C=C4)OCO5)C=C1 |
Canonical SMILES |
CC1=CN2C(=NC(=C(C2=O)C=C3C(=O)N(C(=S)S3)CCCOC)NCC4=CC5=C(C=C4)OCO5)C=C1 |
Origin of Product |
United States |
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